Cas no 2581-04-6 (1H-Pyrrolizine-3-carboxylicacid, hexahydro-)

• Product Name: 1H-Pyrrolizine-3-carboxylicacid, hexahydro-
• CAS No: 2581-04-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 239720
• PubChem ID: 19990612
• Update Time: 2025-04-19

1H-Pyrrolizine-3-carboxylicacid, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolizine-3-carboxylicacid, hexahydro-
• 1H-Pyrrolizine-3-carboxylicacid,hexahydro-(7CI,9CI)
• 2581-04-6
• DTXSID30601721
• Hexahydro-1H-pyrrolizine-3-carboxylic acid
• SCHEMBL124448

• Inchi： 1S/C8H13NO2/c10-8(11)7-4-3-6-2-1-5-9(6)7/h6-7H,1-5H2,(H,10,11)
• InChI Key： CLFIHFDKFSERQF-UHFFFAOYSA-N
• SMILES： OC(C1CCC2CCCN21)=O

Computed Properties

• Exact Mass: 155.09469
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives